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An In-depth Technical Guide to 1-Ethylpyrrolidin-2-one

Introduction
1-Ethylpyrrolidin-2-one, also known as N-Ethyl-2-pyrrolidone (NEP), is a versatile polar

aprotic solvent and chemical intermediate.[1][2] With the CAS number 2687-91-4 and

molecular formula C6H11NO, it is a colorless, transparent liquid with weak alkalinity.[3][4] NEP

is recognized for its high solvency, low vapor pressure, chemical stability, and low dielectric

constant.[5][6] These properties make it a valuable compound in a wide range of industrial and

research applications, including fine chemical synthesis, pharmaceuticals, electronics, and

materials science.[7][8] It is often used as a replacement for other, more toxic solvents due to

its favorable toxicological profile.[5] This guide provides a comprehensive overview of its key

suppliers, physicochemical properties, synthesis protocols, and major applications for

researchers, scientists, and professionals in drug development.

Key Suppliers and Manufacturers
A variety of chemical suppliers and manufacturers offer 1-Ethylpyrrolidin-2-one, typically at

purities of 98% or higher. The following table lists some of the prominent suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1215724?utm_src=pdf-interest
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-pyrrolidone
https://pubmed.ncbi.nlm.nih.gov/15019749/
https://www.semanticscholar.org/paper/Effect-of-chemical-modifications-on-the-performance-Zaman-Khan/7540572e762e1782c9a6bdfd7c05d94777f4de54
https://www.researchgate.net/publication/244476326_Development_of_a_New_Production_Process_for_N_Vinyl2Pyrrolidone
https://pmc.ncbi.nlm.nih.gov/articles/PMC6046426/
https://ouci.dntb.gov.ua/en/works/loawzmj7/
https://patents.google.com/patent/DK142618B/en
https://pubmed.ncbi.nlm.nih.gov/39528137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6046426/
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier/Manufacturer Notes

Sigma-Aldrich (Merck)
Offers the compound for synthesis with an

assay of ≥99.0%.[9]

Santa Cruz Biotechnology
Provides the product and detailed

safety/handling information.[10]

ChemicalBook
Lists multiple synthesis routes and suppliers for

the compound.[3]

ECHEMI
A global chemical supplier providing safety data

sheets.

NINGBO INNO PHARMCHEM CO.,LTD.
A supplier focusing on NEP for fine chemical

synthesis.[8]

Puyang MYJ Technology Co., Ltd.
A high-tech company manufacturing NMP, GBL,

and NEP.[4]

Whamine
A leading supplier specializing in amines and

their derivatives.[5]

Theorem Chemical
A reliable supplier of fine chemicals, including

NEP.[7]

Chem-Impex

Offers high-purity (≥ 99.5%) N-Ethyl-2-

pyrrolidinone for various research applications.

[2]

Physicochemical and Toxicological Data
The physical, chemical, and toxicological properties of 1-Ethylpyrrolidin-2-one are

summarized below, providing essential data for its use in experimental and industrial settings.

Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₆H₁₁NO [3][11]

Molecular Weight 113.16 g/mol [3][11]

Appearance Colorless transparent liquid [1][4][5]

CAS Number 2687-91-4 [3][11]

Density 0.992 - 1.0 g/cm³ at 20-25 °C [6][9]

Melting Point -75.0 °C to 88.5 °C [4][5]

Boiling Point
97 °C at 20 mmHg; 212 °C at

atmospheric pressure
[4][6]

Flash Point
91 °C (Pensky-Martens closed

cup)
[9]

Vapor Pressure 0.18 hPa at 20 °C [9][12]

Refractive Index 1.465-1.467 (n20/D) [2][6]

Viscosity (kinematic) 2.1 cSt (2.1 mm²/s) at 20 °C [9][12]

pH 8-9 (100 g/L in H₂O at 20 °C) [9]

Autoignition Temperature 245 °C [9]

Explosion Limits 1.3 - 7.7 % (v/v) [9]

Safety and Toxicological Data
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Parameter Value Source(s)

LD50 (Oral, Rat) 3200 mg/kg [9][12]

LD50 (Dermal, Rat) > 2000 mg/kg [9][12]

Hazard Statements

H318 (Causes serious eye

damage), H360D (May

damage the unborn child)

[12][13]

Signal Word Danger [9][12]

Hazard Classifications Eye Dam. 1, Repr. 1B [9][13]

Storage Class
6.1C (Combustible, acute toxic

Cat. 3 / toxic compounds)
[9][12]

Experimental Protocols
Synthesis of 1-Ethylpyrrolidin-2-one
A primary industrial method for the continuous production of 1-Ethylpyrrolidin-2-one involves

the reaction of gamma-butyrolactone (GBL) with monoethylamine (MEA) in the liquid phase

under high temperature and pressure.[13][14]

Methodology: Continuous Synthesis from GBL and MEA[13][14]

Reactant Preparation: Prepare gamma-butyrolactone (GBL) and monoethylamine (MEA).

The molar ratio of GBL to MEA should be maintained between 1:1.08 and 1:2.[13][14]

Preheating: Pre-heat the GBL and MEA streams separately before they are mixed at the

reactor inlet.[14]

Reaction: Introduce the mixed reactants into a reactor operating in a single pass, upflow

mode.[14] The reaction is carried out in the liquid phase under the following conditions:

Temperature: 320 to 420 °C (preferably 345 to 370 °C).[13]

Absolute Pressure: 70 to 120 bar.[13][14]
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Purification: The reaction output, containing NEP, water, and unreacted MEA, is passed to a

distillation column.

In the first column, separate the excess MEA and water from the crude NEP product.[13]

The recovered aqueous MEA can be processed to recover anhydrous MEA for reuse.[13]

In a second column, perform a pure distillation of the product to remove any remaining

residue and obtain high-purity 1-Ethylpyrrolidin-2-one.[14]

An alternative synthesis route involves the reaction of an alkyl sulfonate with an N-silyl

derivative of 2-pyrrolidinone.[10] A mixture of the alkyl sulfonate (0.05-0.1 mol) and an

equimolar amount of the N-silyl derivative is heated for 3-5 hours at 140-170 °C, followed by

fractionation to yield the final product.[10]
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Caption: Continuous synthesis of 1-Ethylpyrrolidin-2-one from GBL and MEA.

Application in Materials Science: Photocuring of Coir
Fiber
1-Ethylpyrrolidin-2-one can be used to modify natural fibers, such as coir, through

photocuring to enhance their mechanical properties.[3]

Methodology: UV-Curing of Coir Fiber with 1-E-2-P[3]
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Solution Preparation: Prepare a series of solutions with varying concentrations of 1-Ethyl-2-

pyrrolidone (1-E-2-P) in methanol (MeOH). Add a photoinitiator, such as Darocur-1173, to

each solution. An optimal concentration reported is 10% 1-E-2-P.[3]

Fiber Soaking: Immerse the coir fibers in the prepared monomer solution. An optimal soaking

time of 6 minutes has been reported to achieve high grafting and improved mechanical

properties.[3]

UV Radiation: After soaking, irradiate the fibers under a UV lamp. The radiation dose can be

controlled by the number of passes under the lamp. A study found that 15 passes of radiation

produced optimal results.[3]

Post-Treatment (Optional): To further improve properties, the fibers can be treated with a

10% potassium hydroxide (alkali) solution before the monomer treatment.[3] Additives like

silane (3-trimethoxysilyl propyl methacrylate) can also be included in the monomer solution.

[3]

Analysis: Evaluate the treated fibers for mechanical properties (tensile strength, elongation

at break) and percentage of grafting to determine the effectiveness of the treatment.[3]

Applications in Research and Drug Development
NEP's unique combination of properties makes it suitable for a diverse set of applications.

Solvent and Intermediate: It serves as a highly selective, polar aprotic solvent for a wide

range of organic reactions, including alkylations and acylations, often improving reaction

rates and yields.[8] It is also a valuable building block for synthesizing specialty chemicals for

the pharmaceutical and agrochemical industries.[2][8]

Industrial Applications: It is used in the production of refined oils, lithium batteries, dyes,

pesticides, coatings, and heat-resistant polymers.[4][7] It also functions as a pigment

dispersant and a medium for synthetic fiber spinning.[4]

Transdermal Drug Delivery: Pyrrolidones, including NEP, are known to act as penetration

enhancers, which reversibly decrease the barrier resistance of the stratum corneum, the

outermost layer of the skin.[2] This action facilitates the delivery of therapeutic agents

through the skin into the systemic circulation. The mechanism involves disrupting the
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packing of the intercellular lipid matrix in the stratum corneum.[2] This makes NEP a

compound of interest for developing transdermal drug delivery systems (TDDS).[6]

1-Ethylpyrrolidin-2-one (NEP)
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Caption: Overview of the primary applications for 1-Ethylpyrrolidin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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